Cas no 2006010-13-3 (2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2006010-13-3
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5973758
• PubChem ID: 165781657
• Update Time: 2025-05-21

2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
• EN300-1744124
• 2006010-13-3

• Inchi： 1S/C9H17N3O/c1-9(2,3)12-5-7(4-11-12)8(10)6-13/h4-5,8,13H,6,10H2,1-3H3
• InChI Key： IJZOLACFRBCMKM-UHFFFAOYSA-N
• SMILES： OCC(C1C=NN(C=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol

Recent Advances in the Study of 2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2006010-13-3)

The compound 2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2006010-13-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both amino and hydroxyl functional groups, along with the tert-butyl-substituted pyrazole ring, provides multiple sites for chemical modification, enabling the development of derivatives with tailored pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis of 2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol derivatives and evaluated their inhibitory activity against a panel of kinases. The results demonstrated that certain derivatives exhibited potent and selective inhibition of specific kinase targets, suggesting potential applications in oncology and inflammatory diseases. The study also provided insights into the structure-activity relationships (SAR) of these compounds, which could guide future drug design efforts.

Another significant development was reported in a 2024 preprint on bioRxiv, where the compound was investigated for its role as a building block in the synthesis of peptidomimetics. The researchers successfully incorporated 2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol into peptide backbones, resulting in enhanced stability and bioavailability of the resulting peptidomimetics. This approach opens new avenues for the development of peptide-based therapeutics with improved pharmacokinetic properties.

Furthermore, computational studies have been conducted to predict the binding modes and interactions of 2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol with various biological targets. Molecular docking simulations revealed favorable interactions with several disease-relevant proteins, supporting its potential as a versatile pharmacophore. These findings were corroborated by experimental data, which showed measurable binding affinities in vitro.

In conclusion, the compound 2-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2006010-13-3) represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to uncover its potential, particularly in the design of kinase inhibitors and peptidomimetics. Future studies are expected to further elucidate its mechanisms of action and explore its therapeutic potential in various disease models.